4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-fluoro-N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H12FN3OS/c1-9-3-2-8-16-12(9)17-14(20)18-13(19)10-4-6-11(15)7-5-10/h2-8H,1H3,(H2,16,17,18,19,20)
• InChI Key: FZKQOKOWCOBELL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H12FN3OS
• Molecular Weight: 289.33 g/mol

Description

4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide, also known as Compound A, is a small molecule drug that has shown potential for use in scientific research applications. The compound has been shown to have a unique mechanism of action and a range of biochemical and physiological effects. In

Mechanism of Action

4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A has a unique mechanism of action that involves the inhibition of a protein called NF-κB. NF-κB is a transcription factor that plays a key role in regulating the expression of genes involved in inflammation, immunity, and cell survival. By inhibiting NF-κB, 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A can modulate these pathways and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to improve glucose tolerance and insulin sensitivity in obese mice.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A in lab experiments is that it has a well-defined mechanism of action. This makes it easier to study the effects of the compound on specific pathways and biological processes. However, one limitation of using 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for research on 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A. One area of interest is its potential use as a therapeutic agent for cancer. Studies have shown that 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A can inhibit the growth of cancer cells in vitro and in animal models. Further research is needed to determine its efficacy in humans. Another area of interest is its potential use in the treatment of inflammatory diseases. 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A has been shown to reduce inflammation in animal models, and further research is needed to determine its potential as a therapeutic agent for diseases such as rheumatoid arthritis and inflammatory bowel disease.

Synthesis Methods

The synthesis of 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A involves several steps. The first step involves the reaction of 4-fluorobenzoyl chloride with ammonium thiocyanate to form 4-fluoro-N-(thiocyanato)benzamide. The second step involves the reaction of 4-fluoro-N-(thiocyanato)benzamide with 3-methyl-2-pyridinamine to form 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide. The final product is then purified using column chromatography.

Scientific Research Applications

4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A has been shown to have potential for use in scientific research applications. It has been studied for its effects on various biological pathways and has shown promise as a potential therapeutic agent for a range of diseases. Some of the areas where 4-fluoro-N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}benzamide A has been studied include cancer, inflammation, and metabolic disorders.